Cas no 886936-11-4 (N-(4-acetylphenyl)-2-(5-{(4-fluorophenyl)carbamoylamino}-1,3,4-thiadiazol-2-yl)sulfanylacetamide)

• Product Name: N-(4-acetylphenyl)-2-(5-{(4-fluorophenyl)carbamoylamino}-1,3,4-thiadiazol-2-yl)sulfanylacetamide
• CAS No: 886936-11-4
• MF: C₁₉H₁₆FN₅O₃S₂
• MW: 445.49044418335
• CID: 5478643
• Update Time: 2025-06-20

N-(4-acetylphenyl)-2-(5-{(4-fluorophenyl)carbamoylamino}-1,3,4-thiadiazol-2-yl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-acetylphenyl)-2-[[5-[(4-fluorophenyl)carbamoylamino]-1,3,4-thiadiazol-2-yl]sulfanyl]acetamide
• N-(4-acetylphenyl)-2-(5-{(4-fluorophenyl)carbamoylamino}-1,3,4-thiadiazol-2-yl)sulfanylacetamide

• Inchi： 1S/C19H16FN5O3S2/c1-11(26)12-2-6-14(7-3-12)21-16(27)10-29-19-25-24-18(30-19)23-17(28)22-15-8-4-13(20)5-9-15/h2-9H,10H2,1H3,(H,21,27)(H2,22,23,24,28)
• InChI Key： XFNQPHWPIXVAJK-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C(C)=O)C=C1)(=O)CSC1=NN=C(NC(=O)NC2=CC=C(F)C=C2)S1

Additional information on N-(4-acetylphenyl)-2-(5-{(4-fluorophenyl)carbamoylamino}-1,3,4-thiadiazol-2-yl)sulfanylacetamide

N-(4-acetylphenyl)-2-(5-{(4-fluorophenyl)carbamoylamino}-1,3,4-thiadiazol-2-yl)sulfanylacetamide (CAS No. 886936-11-4): An Overview

N-(4-acetylphenyl)-2-(5-{(4-fluorophenyl)carbamoylamino}-1,3,4-thiadiazol-2-yl)sulfanylacetamide (CAS No. 886936-11-4) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is characterized by its unique structural features, which include an acetylphenyl group, a thiadiazole ring, and a sulfanylacetamide moiety. These structural elements contribute to its diverse biological activities and make it a promising candidate for further research and development.

The thiadiazole ring is a heterocyclic compound with a sulfur and nitrogen atom in its five-membered ring structure. This ring system is known for its broad spectrum of biological activities, including antimicrobial, antifungal, and anticancer properties. The presence of the thiadiazole ring in N-(4-acetylphenyl)-2-(5-{(4-fluorophenyl)carbamoylamino}-1,3,4-thiadiazol-2-yl)sulfanylacetamide suggests that it may exhibit similar biological activities.

The acetylphenyl group is another key structural feature of this compound. Acetylphenyl derivatives are often used in the synthesis of various pharmaceuticals due to their ability to modulate biological processes. For instance, acetylphenyl groups can enhance the lipophilicity of a molecule, thereby improving its cell membrane permeability and bioavailability. This property is particularly important in the development of drugs that need to cross biological barriers.

The sulfanylacetamide moiety is also noteworthy. Sulfanylacetamides are known for their ability to form hydrogen bonds and interact with various biological targets. This functional group can enhance the binding affinity of a molecule to its target receptor, making it an attractive feature for drug design. Additionally, the sulfanyl group can participate in redox reactions, which may contribute to the compound's antioxidant properties.

Recent studies have explored the potential therapeutic applications of N-(4-acetylphenyl)-2-(5-{(4-fluorophenyl)carbamoylamino}-1,3,4-thiadiazol-2-yl)sulfanylacetamide. One notable area of research is its antitumor activity. In vitro studies have shown that this compound can inhibit the proliferation of various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action appears to involve the induction of apoptosis and the inhibition of cell cycle progression.

In addition to its antitumor properties, N-(4-acetylphenyl)-2-(5-{(4-fluorophenyl)carbamoylamino}-1,3,4-thiadiazol-2-yl)sulfanylacetamide has also been investigated for its antimicrobial activity. Studies have demonstrated that it exhibits potent antibacterial effects against both Gram-positive and Gram-negative bacteria. The compound's ability to disrupt bacterial cell membranes and inhibit essential bacterial enzymes contributes to its antimicrobial efficacy.

The pharmacokinetic properties of N-(4-acetylphenyl)-2-(5-{(4-fluorophenyl)carbamoylamino}-1,3,4-thiadiazol-2-yl)sulfanylacetamide have also been studied. Preliminary data suggest that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound's high lipophilicity allows it to be readily absorbed through the gastrointestinal tract and distributed throughout the body. Furthermore, it appears to have low toxicity in animal models, which is a crucial factor for its potential use as a therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(4-acetylphenyl)-2-(5-{(4-fluorophenyl)carbamoylamino}-1,3,4-thiadiazol-2-yl)sulfanylacetamide in human subjects. Early results are promising, with no significant adverse effects reported at therapeutic doses. However, further research is needed to fully understand its pharmacological profile and potential side effects.

In conclusion, N-(4-acetylphenyl)-2-(5-{(4-fluorophenyl)carbamoylamino}-1,3,4-thiadiazol-2-yl)sulfanylacetamide (CAS No. 886936-11-4) is a multifaceted compound with a wide range of potential therapeutic applications. Its unique structural features contribute to its diverse biological activities, making it an attractive candidate for further development in medicinal chemistry. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.